Cas no 2710538-89-7 ((2,6-Dichloro-4-ethoxyphenyl)(methyl)sulfane)

• Product Name: (2,6-Dichloro-4-ethoxyphenyl)(methyl)sulfane
• CAS No: 2710538-89-7
• MF: C₉H₁₀Cl₂OS
• MW: 237.15
• CID: 5087813
• Update Time: 2025-10-17

(2,6-Dichloro-4-ethoxyphenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (2,6-Dichloro-4-ethoxyphenyl)(methyl)sulfane

• Inchi： 1S/C9H10Cl2OS/c1-3-12-6-4-7(10)9(13-2)8(11)5-6/h4-5H,3H2,1-2H3
• InChI Key： ZLXGTPQLQIHUJF-UHFFFAOYSA-N
• SMILES： C1=C(Cl)C(SC)=C(Cl)C=C1OCC

Additional information on (2,6-Dichloro-4-ethoxyphenyl)(methyl)sulfane

The Compound CAS No 2710538-89-7: (2,6-Dichloro-4-ethoxyphenyl)(methyl)sulfane

The compound with CAS No 2710538-89-7, commonly referred to as (2,6-Dichloro-4-ethoxyphenyl)(methyl)sulfane, is a unique organic sulfur-containing compound that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its sulfane functional group and a substituted phenyl ring with chlorine and ethoxy substituents. The presence of these groups imparts distinct chemical properties, making it a subject of interest for researchers exploring its potential applications in drug discovery, material synthesis, and environmental chemistry.

Recent studies have highlighted the importance of sulfur-containing compounds like (2,6-Dichloro-4-ethoxyphenyl)(methyl)sulfane in the development of novel therapeutic agents. The sulfane group, which consists of a sulfur atom bonded to two carbon groups, is known for its ability to act as a bioisostere for oxygen-containing groups such as hydroxyl or carbonyl groups. This property makes it a valuable tool in medicinal chemistry for modifying the pharmacokinetic profiles of drug candidates without significantly altering their biological activity.

The phenyl ring in (2,6-Dichloro-4-ethoxyphenyl)(methyl)sulfane is substituted with chlorine atoms at the 2 and 6 positions and an ethoxy group at the 4 position. These substituents influence the electronic and steric properties of the molecule, which are critical factors in determining its reactivity and biological behavior. The chlorine atoms introduce electron-withdrawing effects, while the ethoxy group provides electron-donating properties through resonance. This balance of electronic effects can be exploited in designing molecules with specific interactions, such as hydrogen bonding or π-π stacking, which are essential in drug-receptor interactions.

In terms of synthesis, (2,6-Dichloro-4-ethoxyphenyl)(methyl)sulfane can be prepared through various routes, including nucleophilic substitution reactions involving sulfur nucleophiles or through the reaction of thiols with alkyl halides. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and minimizing environmental impact.

One area where (2,6-Dichloro-4-ethoxyphenyl)(methyl)sulfane has shown promise is in the field of polymer chemistry. The compound's sulfur-containing functional group can serve as a cross-linking agent or a building block for constructing advanced materials with tailored mechanical and thermal properties. For instance, researchers have explored its use in creating thermally stable polymers for high-performance applications such as aerospace components or electronic devices.

Moreover, the compound's ability to act as a ligand in coordination chemistry has opened new avenues for its application in catalysis. The sulfur atom can coordinate with metal centers, facilitating catalytic cycles in reactions such as hydrogenation or oxidation. Recent studies have demonstrated that (2,6-Dichloro-4-ethoxyphenyl)(methyl)sulfane can enhance the activity and selectivity of metal catalysts in these processes, making it a valuable component in green chemistry initiatives.

In environmental chemistry, (2,6-Dichloro-4-ethoxyphenyl)(methyl)sulfane has been investigated for its role in degrading persistent organic pollutants (POPs). Its sulfur-based functional group can participate in redox reactions that break down harmful chemicals into less toxic byproducts. This property makes it a potential candidate for remediation strategies targeting contaminated sites.

The versatility of (2,6-Dichloro-4-ethoxyphenyl)(methyl)sulfane extends to its use as an intermediate in organic synthesis. Its ability to undergo various transformations under different reaction conditions allows chemists to build complex molecular architectures with precision. For example, recent research has utilized this compound as an intermediate in the synthesis of bioactive molecules with potential anti-cancer or anti-inflammatory properties.

In conclusion, (2,6-Dichloro-4-ethoxyphenyl)(methyl)sulfane (CAS No 2710538-89-7) is a multifaceted compound that continues to find applications across diverse scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool for advancing research in medicinal chemistry, materials science, and environmental protection. As ongoing studies uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future innovations across these fields.